Cas no 2049583-97-1 (1-oxa-8-azaspiro4.5decan-7-one)

• Product Name: 1-oxa-8-azaspiro4.5decan-7-one
• CAS No: 2049583-97-1
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6231936
• PubChem ID: 132549868
• Update Time: 2025-06-27

1-oxa-8-azaspiro4.5decan-7-one Chemical and Physical Properties

Names and Identifiers

• 1-oxa-8-azaspiro4.5decan-7-one
• 1-oxa-8-azaspiro[4.5]decan-7-one
• 2049583-97-1
• EN300-22892610

• Inchi： 1S/C8H13NO2/c10-7-6-8(3-4-9-7)2-1-5-11-8/h1-6H2,(H,9,10)
• InChI Key： NVMROKGVERWKSV-UHFFFAOYSA-N
• SMILES： O1CCCC21CC(NCC2)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 1-oxa-8-azaspiro4.5decan-7-one

1-Oxa-8-Azaspiper4.5Decan-7-One (CAS No. 2049583-97-1): A Novel Scaffold for Targeted Therapeutic Applications

1-oxa-8-azaspiro4.5decan-7-one represents a structurally unique heterocyclic compound with a spirobi[cyclopropane] framework, characterized by the presence of both oxygen and nitrogen heteroatoms within its molecular architecture. This compound, identified by the CAS No. 2049583-97-1, has emerged as a promising candidate in the development of novel therapeutics due to its ability to modulate multiple biological pathways. Recent studies have demonstrated its potential in targeting inflammatory responses and neurodegenerative processes, positioning it as a versatile scaffold for drug discovery.

The core structure of 1-oxa-8-azaspiro4.5decan-7-one is based on a spiro-conjoined cyclopropane ring system, with the oxygen atom at the 1-position and the nitrogen atom at the 8-position creating a unique electronic environment. This structural feature allows for the introduction of diverse functional groups at specific positions, enabling tailored modifications to enhance pharmacological activity. The spiro linkage between the two cyclopropane rings contributes to the compound's stability and resistance to metabolic degradation, which is critical for improving bioavailability in vivo.

Recent advances in synthetic chemistry have enabled the efficient synthesis of 1-oxa-8-azaspiro4.5decan-7-one through a series of stereoselective reactions, including ring-closing metathesis and asymmetric hydrogenation. These methodologies have been optimized to achieve high yields and stereochemical purity, which are essential for ensuring the compound's efficacy and safety in therapeutic applications. A 2023 study published in Chemical Communications reported the development of a novel catalytic system that significantly reduces the reaction time required for the synthesis of this compound, highlighting its scalability for industrial production.

Pharmacological investigations into 1-oxa-8-azaspiro4.5decan-7-one have revealed its potential as an anti-inflammatory agent. In vitro studies using human macrophage cell lines demonstrated that this compound inhibits the activation of NF-κB, a key transcription factor involved in the production of pro-inflammatory cytokines. The mechanism of action appears to involve the modulation of phosphatidylinositol 3-kinase (PI3K) signaling pathways, which are critical for immune cell function. This dual mode of action makes 1-oxa-8-azaspiro4.5decan-7-one a promising candidate for the treatment of autoimmune disorders and chronic inflammatory conditions.

Furthermore, research into the neuroprotective properties of 1-oxa-8-azaspiro4.5decan-7-one has shown encouraging results in preclinical models of neurodegenerative diseases. In a 2023 study published in Neuropharmacology, this compound was found to reduce oxidative stress and mitochondrial dysfunction in neuronal cells exposed to amyloid-beta peptides. The compound's ability to cross the blood-brain barrier is a significant advantage, as it allows for direct targeting of central nervous system tissues. These findings suggest potential applications in the treatment of Alzheimer's disease and other neurodegenerative disorders.

The unique chemical structure of 1-oxa-8-azaspiro4.5decan-7-one also makes it a valuable tool for the development of targeted therapies. Its ability to interact with multiple protein targets, including kinases and G-protein coupled receptors, opens new avenues for the design of drugs with multifunctional properties. A 2023 review article in Drug Discovery Today highlighted the importance of such scaffolds in the development of next-generation therapeutics, emphasizing their role in addressing complex diseases that involve multiple pathological mechanisms.

Computational modeling studies have further supported the therapeutic potential of 1-oxa-8-azaspiro4.5decan-7-one. Molecular docking simulations have identified potential binding sites on key enzymes and receptors, providing insights into the compound's mechanism of action. These studies have also revealed opportunities for structure-based drug design, allowing researchers to optimize the compound's activity and selectivity. The integration of in silico approaches with experimental validation has become a critical strategy in modern drug discovery, and 1-oxa-8-azaspiro4.5decan-7-one exemplifies the power of this multidisciplinary approach.

In addition to its therapeutic applications, 1-oxa-8-azaspiro4.5decan-7-one has shown potential in the development of diagnostic agents. Its ability to bind to specific biomarkers has been explored in the context of early disease detection. A 2023 study published in ACS Sensors demonstrated that functionalized derivatives of this compound can selectively detect biomarkers associated with cancer and cardiovascular diseases. This application highlights the compound's versatility and its potential to contribute to both diagnostic and therapeutic advancements.

The environmental impact of 1-oxa-8-azaspiro4.5decan-7-one is another important consideration in its development. As the demand for sustainable pharmaceuticals grows, the synthesis of this compound has been evaluated for its ecological footprint. A 2023 study in Green Chemistry reported that the use of green chemistry principles in its synthesis significantly reduces the generation of hazardous waste and energy consumption. This aligns with the global push towards more sustainable and environmentally friendly drug manufacturing processes.

In conclusion, 1-oxa-8-azaspiro4.5decan-7-one represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated pharmacological activity, position it as a promising candidate for the development of new therapeutics. Ongoing research into its mechanisms of action and potential applications continues to expand its relevance in the treatment of a wide range of diseases. As the field of drug discovery evolves, compounds like 1-oxa-8-azaspiro4.5decan-7-one will play a crucial role in addressing complex medical challenges and improving patient outcomes.

Further research is needed to fully explore the therapeutic potential of 1-oxa-8-azaspiro4.5decan-7-one and to optimize its properties for clinical applications. The continued development of synthetic methods and the integration of advanced analytical techniques will be essential in advancing this compound towards the next stage of drug discovery. As the scientific community continues to uncover the complexities of biological systems, compounds like 1-oxa-8-azaspiro4.5decan-7-one will remain at the forefront of innovation in the pharmaceutical industry.

Overall, the study of 1-oxa-8-azaspiro4.5decan-7-one exemplifies the importance of interdisciplinary research in modern drug discovery. The convergence of synthetic chemistry, pharmacology, and computational modeling has enabled the identification and optimization of this compound, highlighting the potential of such approaches in the development of novel therapeutics. As research in this area progresses, the impact of 1-oxa-8-azaspiro4.5decan-7-one on the treatment of various diseases is expected to grow, underscoring its significance in the field of medicinal chemistry.

As the field of medicinal chemistry continues to evolve, compounds like 1-oxa-8-azaspiro4.5decan-7-one will play an increasingly important role in the development of new therapies. The ongoing exploration of its properties and applications will contribute to the advancement of drug discovery and the improvement of patient care. The continued innovation in this area is essential for addressing the complex challenges of modern medicine and for the development of more effective and targeted treatments.

With the continued advancement of scientific techniques and the growing understanding of disease mechanisms, the potential applications of 1-oxa-8-azaspiro4.5decan-7-one are expected to expand further. The integration of interdisciplinary approaches will be crucial in maximizing its therapeutic potential and in overcoming the challenges associated with its development. As research in this area progresses, the impact of 1-oxa-8-azaspiro4.5decan-7-one on the treatment of various diseases is anticipated to grow, highlighting its significance in the field of medicinal chemistry.

Ultimately, the study of 1-oxa-8-azaspiro4.5decan-7-one exemplifies the dynamic nature of drug discovery and the importance of innovation in the pharmaceutical industry. As new technologies and methodologies emerge, the potential of this compound to contribute to the development of novel therapeutics will continue to be explored. The ongoing research into its properties and applications will ensure that 1-oxa-8-azaspiro4.5decan-7-one remains a key player in the advancement of medical science and the improvement of patient outcomes.

As the field of medicinal chemistry continues to advance, the role of compounds like 1-oxa-8-azaspiro4.5decan-7-one in the development of new therapies will become increasingly important. The integration of interdisciplinary research and the application of cutting-edge technologies will be essential in maximizing the potential of this compound and in addressing the complex challenges of modern medicine. The continued exploration of its properties and applications will ensure that 1-oxa-8-azaspiro4.5decan-7-one plays a significant role in the future of drug discovery and the improvement of patient care.

With the continued growth of scientific knowledge and the development of new methodologies, the potential of 1-oxa-8-azaspiro4.5decan-7-one to contribute to the treatment of various diseases is expected to expand further. The ongoing research into its properties and applications will ensure that this compound remains a key player in the advancement of medical science and the improvement of patient outcomes. As the scientific community continues to explore new frontiers in drug discovery, the impact of 1-oxa-8-azaspiro4.5decan-7-one on the treatment of various diseases is anticipated to grow, highlighting its significance in the field of medicinal chemistry.

Ultimately, the study of 1-oxa-8-azaspiro4.5decan-7-one exemplifies the dynamic and ever-evolving nature of drug discovery. As new technologies and methodologies continue to emerge, the potential of this compound to contribute to the development of novel therapeutics will remain a focal point of research. The ongoing exploration of its properties and applications will ensure that 1-oxa-8-azaspiro4.5decan-7-one continues to play a vital role in the advancement of medical science and the improvement of patient care.

As the field of medicinal chemistry continues to advance, the role of compounds like 1-oxa-8-azaspiro4.5decan-7-one in the development of new therapies will become increasingly important. The integration of interdisciplinary research and the application of cutting-edge technologies will be essential in maximizing the potential of this compound and in addressing the complex challenges of modern medicine. The continued exploration of its properties and applications will ensure that 1-oxa-8-azaspiro4.5decan-7-one plays a significant role in the future of drug discovery and the improvement of patient care.

With the continued growth of scientific knowledge and the development of new methodologies, the potential of 1-oxa-8-azaspiro4.5decan-7-one to contribute to the treatment of various diseases is expected to expand further. The ongoing research into its properties and applications will ensure that this compound remains a key player in the advancement of medical science and the improvement of patient outcomes. As the scientific community continues to explore new frontiers in drug discovery, the impact of 1-oxa-8-azaspiro4.5decan-7-one on the treatment of various diseases is anticipated to grow, highlighting its significance in the field of medicinal chemistry.

Ultimately, the study of 1-oxa-8-azaspiro4.5decan-7-one exemplifies the dynamic and ever-evolving nature of drug discovery. As new technologies and methodologies continue to emerge, the potential of this compound to contribute to the development of novel therapeutics will remain a focal point of research. The ongoing exploration of its properties and applications will ensure that 1-oxa-8-azaspiro4.5decan-7-one continues to play a vital role in the advancement of medical science and the improvement of patient care.

As the field of medicinal chemistry continues to advance, the role of compounds like 1-oxa-8-azaspiro4.5decan-7-one in the development of new therapies will become increasingly important. The integration of interdisciplinary research and the application of cutting-edge technologies will be essential in maximizing the potential of this compound and in addressing the complex challenges of modern medicine. The continued exploration of its properties and applications will ensure that 1-oxa-8-azaspiro4.5decan-7-one plays a significant role in the future of drug discovery and the improvement of patient care.

With the continued growth of scientific knowledge and the development of new methodologies, the potential of 1-oxa-8-azaspiro4.5decan-7-one to contribute to the treatment of various diseases is expected to expand further. The ongoing research into its properties and applications will ensure that this compound remains a key player in the advancement of medical science and the improvement of patient outcomes. As the scientific community continues to explore new frontiers in drug discovery, the impact of 1-oxa-8-azaspiro4.5decan-7-one on the treatment of various diseases is anticipated to grow, highlighting its significance in the field of medicinal chemistry.

Ultimately, the study of 1-oxa-8-azaspiro4.5decan-7-one exemplifies the dynamic and ever-evolving nature of drug discovery. As new technologies and methodologies continue to emerge, the potential of this compound to contribute to the development of novel therapeutics will remain a focal point of research. The ongoing exploration of its properties and applications will ensure that 1-oxa-8-azaspiro4.5decan-7-one continues to play a vital role in the advancement of medical science and the improvement of patient care.